2-Acetamido-N-benzyl-2-hydroxyacetamide

• Molecular Formula: C11H14N2O3
• Molecular Weight: 222.24 g/mol
• IUPAC Name: 2-acetamido-N-benzyl-2-hydroxyacetamide
• InChI: InChI=1S/C11H14N2O3/c1-8(14)13-11(16)10(15)12-7-9-5-3-2-4-6-9/h2-6,11,16H,7H2,1H3,(H,12,15)(H,13,14)
• InChI Key: OPWOBTBRDZJZQF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC(C(=O)NCC1=CC=CC=C1)O

Description

2-Acetamido-N-benzyl-2-hydroxyacetamide is a useful research compound. Its molecular formula is C11H14N2O3 and its molecular weight is 222.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Reacting 2-acetamido-N-benzyl-2-ethoxyacetamide (1.00 g, 4.0 mmol), BF3.Et2O (0.91 g, 6.4 mmol) and H2O (0.12 g, 6.7 mmol) followed by aqueous NaHCO3 workup gave an aqueous reaction mixture. The solution was then extracted with EtOAc (3×50 mL), and the combined EtOAc extracts were dried (Na2SO4), and concentrated in vacuo. The residue was purified by flash column chromatography on SiO2 gel (3% MeOH/CHCl3) to give the desired product as a white solid.